Cas no 1261645-17-3 (1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one)

1-[3,4-Dichloro-5-(trifluoromethyl)phenyl]ethan-1-one is a fluorinated aromatic ketone characterized by its unique structural features, including a trifluoromethyl group and dichloro substitution on the phenyl ring. This compound is valued for its high reactivity and stability, making it a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution and cross-coupling reactions. Its well-defined molecular structure ensures consistent performance in specialized applications, such as the development of active ingredients with tailored properties. The compound's purity and synthetic efficiency make it a reliable choice for research and industrial processes requiring precise chemical modifications.

1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one structure

1261645-17-3 structure

Product Name:1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one

CAS No:1261645-17-3

MF:C₉H₅Cl₂F₃O

MW:257.036611318588

MDL:MFCD18394788

CID:1024422

PubChem ID:70700251

Update Time:2025-10-12

1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone
- 1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one
- 1261645-17-3
- 3',4'-Dichloro-5'-(trifluoromethyl)acetophenone
- A889621
- AKOS015999878
- 3,4-Dichloro-5-(trifluoromethyl)acetophenone
- Ethanone, 1-[3,4-dichloro-5-(trifluoromethyl)phenyl]-
- 3,4-dichloro-5-trifluoromethylacetophenone
- MFCD18394788
- CL8649
- 1-(3,4-dichloro-5-(trifluoromethyl)phenyl)ethan-1-one
- 1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethanone
- CS-0443969
- DTXSID10743133
- 3',4'-dichloro-5'-trifluoromethylacetophenone
- JS-5204
- MDL： MFCD18394788
- Inchi： 1S/C9H5Cl2F3O/c1-4(15)5-2-6(9(12,13)14)8(11)7(10)3-5/h2-3H,1H3
- InChI Key： LNRBEXGNSCXRGS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(C)=O)C=C1C(F)(F)F)Cl

Computed Properties

Exact Mass: 255.9669547g/mol
Monoisotopic Mass: 255.9669547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 17.1Å²

1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027811-250mg	3',4'-Dichloro-5'-(trifluoromethyl)acetophenone	1261645-17-3	97%	250mg	$494.40	2023-09-03
Alichem	A013027811-500mg	3',4'-Dichloro-5'-(trifluoromethyl)acetophenone	1261645-17-3	97%	500mg	$798.70	2023-09-03
Alichem	A013027811-1g	3',4'-Dichloro-5'-(trifluoromethyl)acetophenone	1261645-17-3	97%	1g	$1504.90	2023-09-03
TRC	D070120-50mg	1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone	1261645-17-3		50mg	$ 240.00	2022-06-06
TRC	D070120-100mg	1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone	1261645-17-3		100mg	$ 395.00	2022-06-06
Apollo Scientific	PC303166-1g	3,4-Dichloro-5-(trifluoromethyl)acetophenone	1261645-17-3	97%	1g	£206.00	2025-02-21
Chemenu	CM131373-1g	1-(3,4-dichloro-5-(trifluoromethyl)phenyl)ethan-1-one	1261645-17-3	95%	1g	$***	2023-03-30
Fluorochem	216769-1g	1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone	1261645-17-3	95%	1g	￡416.00	2022-03-01
eNovation Chemicals LLC	Y0993728-5g	1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone	1261645-17-3	95%	5g	$850	2024-08-02
abcr	AB404218-1g	3,4-Dichloro-5-(trifluoromethyl)acetophenone; .	1261645-17-3		1g	€405.90	2025-02-16